4-Bromo-2-chloro-1-(2-ethoxyethoxy)benzene
Cat. No. B3256904
Key on ui cas rn:
279261-90-4
M. Wt: 279.56 g/mol
InChI Key: JEYGIMZWNABSOT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06235771B1
Procedure details
To a mixture of 4-bromo-2-chlorophenol (15.92 g) and potassium carbonate (15.9 g) in DMF (100 ml) was added at room temperature 2-bromoethylethyl ether (9.51 ml), and the mixture was stirred at 60° C. for 18 hours. To the mixture was added water, and the mixture was extracted with diethylether. The organic layer was washed with saturated brine and dried with magnesium sulfate. The solvent was evaporated under reduced pressure to give pale yellow oil of 4-bromo-2-chloro-1-(2-ethoxyethoxy)benzene (21.76 g).
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:7]=[CH:6][C:5]([OH:8])=[C:4]([Cl:9])[CH:3]=1.C(=O)([O-])[O-].[K+].[K+].Br[CH2:17][CH2:18][O:19][CH2:20][CH3:21].O>CN(C=O)C>[Br:1][C:2]1[CH:7]=[CH:6][C:5]([O:8][CH2:17][CH2:18][O:19][CH2:20][CH3:21])=[C:4]([Cl:9])[CH:3]=1 |f:1.2.3|
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Inputs
Step One
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Name
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|
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Quantity
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15.92 g
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Type
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reactant
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Smiles
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BrC1=CC(=C(C=C1)O)Cl
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Name
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Quantity
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15.9 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
|
CN(C)C=O
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Step Two
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Name
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Quantity
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9.51 mL
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Type
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reactant
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Smiles
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BrCCOCC
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Step Three
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Name
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Quantity
|
0 (± 1) mol
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|
Type
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reactant
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Smiles
|
O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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60 °C
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Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred at 60° C. for 18 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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the mixture was extracted with diethylether
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WASH
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Type
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WASH
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Details
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The organic layer was washed with saturated brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried with magnesium sulfate
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CUSTOM
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Type
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CUSTOM
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|
Details
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The solvent was evaporated under reduced pressure
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Outcomes
Product
Details
Reaction Time |
18 h |
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Name
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|
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Type
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product
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Smiles
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BrC1=CC(=C(C=C1)OCCOCC)Cl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 21.76 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
